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Compound of Interest

Compound Name: Calteridol calcium

Cat. No.: B3046292

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Calteridol calcium is a chemical compound utilized in various research applications, including
as a calcium salt in biological studies.[1] Proper preparation of stock solutions is critical to
ensure experimental accuracy and reproducibility. These application notes provide detailed
protocols for the preparation, storage, and handling of Calteridol calcium stock solutions for
use in research settings. Calteridol calcium is characterized by its high aqueous solubility,
which is a key factor in its formulation.[2]

Chemical Properties and Data Presentation

A summary of the key chemical properties of Calteridol calcium is provided in the table below.
This information is essential for accurate calculations and preparation of stock solutions.
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Property

Value

Reference

Chemical Name

calcium 2,2',2"-(10-(2-
hydroxypropyl)-1,4,7,10-
tetraazacyclododecane-1,4,7-

triyl)triacetate

[3]

Synonyms

Calteridol calcium; SQ33,248;
SQ-33,248

[3]

Molecular Formula C34H58Ca3N8014 [4]

Molecular Weight 923.11 g/mol [3]
121915-83-1 (for the calcium

CAS Number [3]
salt)

Appearance Solid powder [3]

N Soluble in DMSO. Freely
Solubility [2][3]

soluble in water and methanol.

Aqueous Solubility

>500 mg/mL

[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Calteridol Calcium
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Calteridol calcium in

dimethyl sulfoxide (DMSO).

Materials:

Anhydrous DMSO

Calibrated analytical balance

Calteridol calcium powder (MW: 923.11 g/mol )[3]

Sterile microcentrifuge tubes or vials
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» Pipettors and sterile tips
e \ortex mixer
Procedure:

o Calculate the required mass of Calteridol calcium. For a 10 mM stock solution, the
following calculation can be used:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
o Mass = 0.010 mol/L x 0.001 L x 923.11 g/mol = 0.00923 g = 9.23 mg

o Weigh the Calteridol calcium. Using a calibrated analytical balance, carefully weigh out
9.23 mg of Calteridol calcium powder and place it in a sterile microcentrifuge tube.

e Add DMSO. Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Calteridol calcium powder.

» Dissolve the compound. Vortex the tube until the Calteridol calcium is completely
dissolved.[3] If necessary, gentle warming or sonication can be used to aid dissolution.[5]

» Store the stock solution. Aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.[5] Store the aliquots at -20°C for long-term storage (months to years) or
at 4°C for short-term storage (days to weeks).[3]

Protocol 2: Preparation of a High-Concentration
Aqueous Stock Solution

Given its high agueous solubility, Calteridol calcium can also be prepared in an aqueous
solution.

Materials:

 Calteridol calcium powder (MW: 923.11 g/mol )[3]
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Nuclease-free water

Sterile conical tubes or vials
Calibrated analytical balance
Pipettors and sterile tips

Vortex mixer

Procedure:

Determine the desired concentration. Calteridol calcium has an aqueous solubility of =500
mg/mL.[2]

Weigh the Calteridol calcium. Weigh the desired amount of Calteridol calcium powder and
place it in a sterile conical tube.

Add nuclease-free water. Add the appropriate volume of nuclease-free water to achieve the
desired concentration.

Dissolve the compound. Vortex the tube until the powder is fully dissolved.

Sterile filter (optional). For cell culture applications, it is recommended to sterile filter the
agueous stock solution through a 0.22 um filter.

Store the stock solution. Store the aqueous stock solution at 4°C for several weeks. For
longer-term storage, aliquoting and freezing at -20°C is recommended.

Table of Solvent Volumes for Stock Solution Preparation:
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Desired Concentration Mass of Calteridol Calcium Volume of Solvent
For 1 mg

1mM 1mg 1.08 mL
5 mM 1mg 0.22 mL
10 mM 1mg 0.11 mL
For 5 mg

1mM 5 mg 5.42 mL
5 mM 5 mg 1.08 mL
10 mM 5 mg 0.54 mL
For 10 mg

1mM 10 mg 10.83 mL
5 mM 10 mg 2.17 mL
10 mM 10 mg 1.08 mL

This table is based on a molecular weight of 923.11 g/mol .[3]

Mandatory Visualizations
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Experimental Workflow: Cell-Based Calcium Assay

Prepare Calteridol Calcium Stock Solution
(e.g., 10 mM in DMSO)

Seed cells in a microplate and culture overnight

'

Load cells with a calcium indicator dye
(e.g., Fluo-4 AM)

l

Wash cells to remove excess dye

'

Add working solution of Calteridol Calcium to cells

'

Measure fluorescence intensity over time

'

Analyze data to determine changes in intracellular calcium

Click to download full resolution via product page

Caption: Workflow for a cell-based calcium assay using Calteridol calcium.
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Hypothetical Signaling Pathway of a Calcium Channel Modulator

Calteridol Calcium

(Calcium Channel Modulator)

Modulates

Calcium Channel
(e.g., L-type)

Increased Intracellular
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Calmodulin Activation

Downstream Signaling Cascades
(e.g., Kinase Activation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

